![molecular formula C12H18BrN5O B10903417 4-bromo-N'-(1-propylpiperidin-4-ylidene)-1H-pyrazole-3-carbohydrazide](/img/structure/B10903417.png)
4-bromo-N'-(1-propylpiperidin-4-ylidene)-1H-pyrazole-3-carbohydrazide
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Overview
Description
4-bromo-N’-(1-propylpiperidin-4-ylidene)-1H-pyrazole-3-carbohydrazide is a synthetic organic compound that belongs to the class of pyrazole derivatives. These compounds are known for their diverse biological activities and are often used in medicinal chemistry for drug development.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-bromo-N’-(1-propylpiperidin-4-ylidene)-1H-pyrazole-3-carbohydrazide typically involves the following steps:
Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with a 1,3-diketone.
Bromination: The pyrazole ring is then brominated using a brominating agent such as N-bromosuccinimide (NBS).
Formation of the piperidine derivative: This involves the reaction of a suitable aldehyde or ketone with piperidine.
Condensation reaction: Finally, the brominated pyrazole and the piperidine derivative are condensed to form the target compound.
Industrial Production Methods
Industrial production methods for such compounds typically involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. This may include the use of continuous flow reactors and advanced purification techniques.
Chemical Reactions Analysis
Types of Reactions
4-bromo-N’-(1-propylpiperidin-4-ylidene)-1H-pyrazole-3-carbohydrazide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride.
Substitution: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium azide in dimethylformamide (DMF).
Major Products Formed
Oxidation: Formation of corresponding carboxylic acids or ketones.
Reduction: Formation of corresponding amines or alcohols.
Substitution: Formation of azides, amines, or other substituted derivatives.
Scientific Research Applications
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential as a therapeutic agent in drug development.
Industry: Used in the development of new materials and chemical processes.
Comparison with Similar Compounds
Similar Compounds
- 2-hydroxy-N’-(1-propylpiperidin-4-ylidene)benzohydrazide
- N’-(1-propylpiperidin-4-ylidene)benzohydrazide
Uniqueness
4-bromo-N’-(1-propylpiperidin-4-ylidene)-1H-pyrazole-3-carbohydrazide is unique due to the presence of the bromine atom and the pyrazole ring, which may confer specific biological activities and chemical reactivity not seen in similar compounds.
Properties
Molecular Formula |
C12H18BrN5O |
---|---|
Molecular Weight |
328.21 g/mol |
IUPAC Name |
4-bromo-N-[(1-propylpiperidin-4-ylidene)amino]-1H-pyrazole-5-carboxamide |
InChI |
InChI=1S/C12H18BrN5O/c1-2-5-18-6-3-9(4-7-18)15-17-12(19)11-10(13)8-14-16-11/h8H,2-7H2,1H3,(H,14,16)(H,17,19) |
InChI Key |
COTCAYLYTXGAJK-UHFFFAOYSA-N |
Canonical SMILES |
CCCN1CCC(=NNC(=O)C2=C(C=NN2)Br)CC1 |
Origin of Product |
United States |
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